Cas no 2680855-44-9 (prop-2-en-1-yl N-(2-carbamimidoylethyl)-N-methylcarbamate)

• Product Name: prop-2-en-1-yl N-(2-carbamimidoylethyl)-N-methylcarbamate
• CAS No: 2680855-44-9
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 5650207
• PubChem ID: 165911862
• Update Time: 2025-06-09

prop-2-en-1-yl N-(2-carbamimidoylethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl N-(2-carbamimidoylethyl)-N-methylcarbamate
• 2680855-44-9
• EN300-28271552

• Inchi： 1S/C8H15N3O2/c1-3-6-13-8(12)11(2)5-4-7(9)10/h3H,1,4-6H2,2H3,(H3,9,10)
• InChI Key： KDZPJYSKPWZGEC-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C)CCC(=N)N)=O

Computed Properties

• Exact Mass: 185.116426730g/mol
• Monoisotopic Mass: 185.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 79.4Ų

Additional information on prop-2-en-1-yl N-(2-carbamimidoylethyl)-N-methylcarbamate

Prop-2-en-1-yl N-(2-Carbamimidoylethyl)-N-methylcarbamate (CAS No. 2680855-44-9): A Comprehensive Overview

Prop-2-en-1-yl N-(2-carbamimidoylethyl)-N-methylcarbamate (CAS No. 2680855-44-9) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents and its role in various biochemical processes.

The chemical structure of prop-2-en-1-yl N-(2-carbamimidoylethyl)-N-methylcarbamate consists of a propenyl group, a carbamimidoylethyl moiety, and a methylcarbamate functionality. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of prop-2-en-1-yl N-(2-carbamimidoylethyl)-N-methylcarbamate in several areas of research. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the compound's potential as a lead molecule for the development of anti-inflammatory drugs. The researchers found that prop-2-en-1-yl N-(2-carbamimidoylethyl)-N-methylcarbamate exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In another study, published in the European Journal of Pharmacology (2023), scientists investigated the neuroprotective effects of prop-2-en-1-yl N-(2-carbamimidoylethyl)-N-methylcarbamate. The results indicated that the compound can effectively reduce neuronal damage caused by oxidative stress, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of prop-2-en-1-yl N-(2-carbamimidoylethyl)-N-methylcarbamate has been optimized using modern synthetic techniques, ensuring high yields and purity. A notable method involves the reaction of propenyl chloride with N-(2-carbamimidoylethyl)-N-methylamine in the presence of a base, followed by purification via column chromatography. This synthetic route is both efficient and scalable, making it suitable for large-scale production.

The physicochemical properties of prop-2-en-1-yl N-(2-carbamimidoylethyl)-N-methylcarbamate have also been extensively studied. The compound is stable under standard laboratory conditions and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties facilitate its use in various biochemical assays and in vivo studies.

In terms of safety, prop-2-en-1-yl N-(2-carbamimidoylethyl)-N-methylcarbamate has been evaluated for its toxicity profile. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety assessments are necessary to ensure its suitability for human use.

The potential applications of prop-2-en-1-yl N-(2-carbamimidoylethyl)-N-methylcarbamate extend beyond pharmaceuticals. In materials science, the compound has been explored for its use in polymer synthesis due to its reactivity with various functional groups. Additionally, its unique chemical structure makes it an attractive candidate for the development of new materials with enhanced mechanical and thermal properties.

In conclusion, prop-2-en-1-yl N-(2-carbamimidoylethyl)-N-methylcarbamate (CAS No. 2680855-44-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and favorable physicochemical properties make it an exciting subject for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.